2-Methyl-1-[2-(3-piperidinyl)ethyl]piperidine dihydrochloride

• IUPAC Name: 2-methyl-1-(2-piperidin-3-ylethyl)piperidine;dihydrochloride
• InChI: InChI=1S/C13H26N2.2ClH/c1-12-5-2-3-9-15(12)10-7-13-6-4-8-14-11-13;;/h12-14H,2-11H2,1H3;2*1H
• InChI Key: LKIWNCZOULEFSL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CCC2CCCNC2.Cl.Cl
• Molecular Formula: C13H28Cl2N2
• Molecular Weight: 283.3 g/mol

Description

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Molecular Structure Analysis

The molecular formula of 2-Methyl-1-[2-(3-piperidinyl)ethyl]piperidine dihydrochloride is C13H28Cl2N2. Its molecular weight is 283.28100.

Chemical Reactions Analysis

Piperidines are involved in a variety of chemical reactions. These include hydrogenation, cyclization, cycloaddition, annulation, and amination. Multicomponent reactions are also common.

Scientific Research Applications

Pharmaceutical Applications

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Synthesis of Other Organic Compounds

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Reactant for Specific Chemical Reactions

“2-Methyl-1-[2-(3-piperidinyl)ethyl]piperidine dihydrochloride” can be used as a reactant for specific chemical reactions. .

One-Pot Synthesis of Z-cinnamic Acids

. This process is important in the production of various pharmaceuticals and other organic compounds.

Synthesis of Unsymmetrical Ureas

. Ureas have a wide range of applications, including use in pharmaceuticals, agrochemicals, and polymers.

Production of Antibacterial Salts

. These salts have potential applications in the treatment of various bacterial infections.

Safety and Hazards

The safety data sheet for piperidine, a related compound, indicates that it is highly flammable and harmful if swallowed. It is toxic in contact with skin or if inhaled, and it causes severe skin burns and eye damage. It is also harmful to aquatic life.

Future Directions

Piperidines and their derivatives continue to be an area of active research due to their significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.